2,4-Dithiouridine
Overview
Description
Synthesis Analysis
The synthesis of 2,4-Dithiouridine involves chemical strategies that aim to incorporate sulfur atoms into the uridine structure efficiently. While specific synthesis methods for this compound were not directly detailed in the searched articles, the synthesis of related thio-substituted nucleosides typically involves nucleophilic substitution reactions where sulfur donors react with uridine or its derivatives. The synthesis process is critical for producing this compound with high purity and yield for further study and application.
Molecular Structure Analysis
The molecular structure of this compound has been studied using various spectroscopic methods. The introduction of sulfur atoms in place of oxygen atoms in the uridine molecule leads to notable differences in molecular geometry and electronic distribution. For instance, the density functional theory (DFT) study on 2-thiouracil, 4-thiouracil, and 2,4-dithiouracil underlines slight differences in water distribution around these molecules, indicating how thio-substitution can affect molecular interaction with the environment (Alcolea Palafox, Franklin Benial, & Rastogi, 2019).
Scientific Research Applications
Photoreactivity Enhancement in RNA-Targeted Agents : 2,4-dithiouracil exhibits increased photoreactivity and strong near-visible absorption, suggesting its potential as a more effective RNA-targeted photocrosslinking and phototherapeutic agent (Pollum, Jockusch, & Crespo-Hernández, 2015).
Thio-Analogue of 5,6-Dihydrouridine : This compound is recognized as a thio-analogue of 5,6-dihydrouridine, which finds applications in scientific research (Škarić, Gaspert, & Hohnjec, 1970).
Application in DNA RNA Hybrid Microhelixes
: When used in DNA: RNA hybrid microhelixes, 2,4-dithiouridine slightly deforms helical and backbone parameters but significantly increases the dipole moment and rise and propeller twist parameters. This suggests its utility in modifying the structural aspects of nucleic acids (Palafox, Benial, & Rastogi, 2019).
Inhibition of DNA and Protein Synthesis : Research indicates that 2,4-D inhibits DNA and protein synthesis in Chinese hamster ovary cells. This finding is significant in the study of cellular processes and toxicology (Rivarola & Balegno, 1991).
Introduction of Sulfhydryl Groups in Polysaccharides : 2-Iminothiolane reacts with hydroxyl and sulfhydryl groups, making it useful for biochemical applications like protein purification and affinity chromatography by introducing sulfhydryl groups into polysaccharides (Alagón & King, 1980).
Protection Against Ionizing Radiation : Dithiocarbamates of strong bases, such as 1-alkyl-2- and 4-imino derivatives, offer significant protection against ionizing radiation in mice, indicating its potential in radioprotection research (Foye & Kay, 1968).
Photochemical Double-Proton-Transfer Reactions : In a study involving 2,6-dithiopurine, it was found that this compound can undergo photoinduced double-proton transfer reactions, leading to the formation of dithiol-N3H and dithiol-N7H isomers. This highlights its potential in photochemical studies (Rostkowska, Lapiński, & Nowak, 2003).
Stability and Molecular Structure : The stability of this compound is attributed to intra and intermolecular stack formation between the aromatic ring system of pyridine and the carboxylic groups, with its molecular and crystal structure being of particular interest (Castiñeiras, Gil, & Sevillano, 2000).
Safety and Hazards
When handling 2,4-Dithiouridine, it’s advised to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. Ensure adequate ventilation, remove all sources of ignition, and evacuate personnel to safe areas .
Mechanism of Action
Target of Action
2,4-Dithiouridine is a uridine analog . It primarily targets DNA and RNA microhelixes . The compound interacts with these nucleic acid structures, influencing their stability and function .
Mode of Action
This compound interacts with its targets by forming base pairs within the DNA:RNA microhelixes . Specifically, it has been found to stabilize uracil:adenine (U:A) base pairs and destabilize uracil:guanine (U:G) wobble pairs .
Biochemical Pathways
It is known that the compound’s thio-substitution significantly increases the dipole moment of the a-type microhelixes, as well as the rise and propeller twist parameters . This suggests that this compound may influence the three-dimensional structure and dynamics of nucleic acids, potentially affecting processes such as transcription and translation.
properties
IUPAC Name |
1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dithione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O4S2/c12-3-4-6(13)7(14)8(15-4)11-2-1-5(16)10-9(11)17/h1-2,4,6-8,12-14H,3H2,(H,10,16,17)/t4-,6-,7-,8-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKYRYFXQZRFDQL-XVFCMESISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=S)NC1=S)C2C(C(C(O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(C(=S)NC1=S)[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70927654 | |
Record name | 1-Pentofuranosyl-4-sulfanylpyrimidine-2(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70927654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13239-96-8 | |
Record name | 2,4-Dithiouridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013239968 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Pentofuranosyl-4-sulfanylpyrimidine-2(1H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70927654 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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